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Compound of Interest

Compound Name: 2,4-Dibromo-3,6-dimethylaniline

Cat. No.: B1588069

Technical Support Center: 2,4-Dibromo-3,6-
dimethylaniline

Welcome to the technical support resource for 2,4-Dibromo-3,6-dimethylaniline (CAS No.
26829-89-0). This guide is designed for researchers, scientists, and drug development
professionals to ensure safe and effective handling and storage of this compound. Here, we
address common questions and potential issues encountered during its use in a laboratory
setting.

Section 1: Compound Identification and Key
Properties

2,4-Dibromo-3,6-dimethylaniline is a halogenated aromatic amine. Its specific structure, with
bromine atoms flanking a methyl group and ortho to the amine, presents unique steric and
electronic properties that make it a valuable intermediate in organic synthesis. However, these
features also necessitate careful handling.
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Property Value Source
CAS Number 26829-89-0 [11[2]
Molecular Formula CsHoBrz2N [1]
Molecular Weight 278.97 g/mol [1]
Appearance Solid (often described as 3]
brown)

Melting Point 52 - 54 °C (126 - 129 °F) [5]
Boiling Point 264 °C (507 °F) [5]

Section 2: Frequently Asked Questions (FAQs) on
Safe Handling

This section addresses the most common queries regarding the day-to-day handling of 2,4-
Dibromo-3,6-dimethylaniline.

Q1: What are the primary health hazards associated with
this compound?

Al: 2,4-Dibromo-3,6-dimethylaniline is classified as harmful and an irritant. The primary
hazards, as defined by the Globally Harmonized System (GHS), are summarized below.
Exposure can occur via inhalation, skin contact, or ingestion, with all routes presenting

significant risk.
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Hazard Classification

GHS Hazard Statement

Source

Acute Toxicity (Oral)

H302: Harmful if swallowed

[3](5]

Acute Toxicity (Dermal)

H312: Harmful in contact with

skin

[3](5]

Acute Toxicity (Inhalation)

H332: Harmful if inhaled

[3]05]

Skin Corrosion/Irritation

H315: Causes skin irritation

[3][5]

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation

[3](5]

Q2: What Personal Protective Equipment (PPE) is
mandatory when working with this compound?

A2: Due to its acute toxicity and irritant properties, a comprehensive PPE strategy is essential.

The causality is clear: direct contact must be prevented. The following PPE is required.[3][5][6]

PPE Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile). Inspect gloves

before use.

Prevents skin absorption,
which is a primary route of
harmful exposure (H312).[3][4]

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Protects against dust particles
or splashes causing serious
eye irritation (H319).[3][5]

Skin/Body Protection

Laboratory coat.

Prevents contamination of
personal clothing and

minimizes skin contact.[3]

Respiratory Protection

Required when dusts are
generated. Use a
NIOSH/MSHA approved

respirator.

Protects against inhalation of
harmful dust particles (H332).

[4]115]
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Q3: What are the essential steps for handling this solid
compound in the lab?

A3: The key is to minimize dust generation and prevent all personal contact. Follow this

workflow to ensure a safe handling process.
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Preparation

Work in a well-ventilated area
(fume hood required)

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling

to avoid dust generation

l

(Transfer to reaction vesseD

Weigh compound carefullg

Post-Handling

Wash skin thoroughly
after handling

:

@econtaminate work surfaces)

l

Dispose of waste in an
approved waste disposal plant

Click to download full resolution via product page

Caption: Standard workflow for handling 2,4-Dibromo-3,6-dimethylaniline.
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Section 3: Storage and Stability Recommendations

Proper storage is critical for maintaining the chemical integrity of 2,4-Dibromo-3,6-
dimethylaniline and ensuring laboratory safety.

Q4: What are the optimal storage conditions?

A4: The compound is chemically stable under standard ambient conditions.[5] However, to
ensure long-term purity and safety, adhere to the following storage protocols:

» Container: Store in a tightly closed container to prevent exposure to moisture and air.[5][6][7]

o Atmosphere: Store in a dry, well-ventilated place.[5][6] For enhanced stability, particularly for
long-term storage, consider storing under an inert gas like argon or nitrogen.

o Temperature: Recommended storage temperature is typically found on the product label.[5]
Room temperature is generally acceptable unless otherwise specified.

Q5: What substances or conditions should be avoided
during storage and experiments?

A5: Incompatibilities can lead to vigorous, potentially hazardous reactions. Avoid contact with
the following:

Strong Oxidizing Agents: Can cause violent reactions.[8]

e Strong Acids, Acid Chlorides, Acid Anhydrides: These can react exothermically with the
aniline functional group.[8]

e Heat and Ignition Sources: While the compound has a high flash point, it is combustible.
Avoid excess heat and open flames.[4][5]

o Dust Formation: Finely distributed dust can form explosive mixtures with air.[5]
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Violent Reaction /Exothermic Reaction \Combustible Explosion Risk

ompatible Materials

( ) ( I ) ( )

Rinse mouth.
Immediately make victim drink water (two glasses max).
Call a POISON CENTER.

Ingestion
of Remove person to fresh air.
. Keep comfortable for breathing.
| nhalation Call a POISON CENTER if unwell.

Exposure Event

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.
N Get medical attention.

b
Eye Contact

Skin Contact ||

Take off contaminated clothing.
Rinse skin with plenty of water/shower.
Call a POISON CENTER if unwell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [storage and handling recommendations for 2,4-
Dibromo-3,6-dimethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588069#storage-and-handling-recommendations-
for-2-4-dibromo-3-6-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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